Cas no 1270415-70-7 (2-(2,4-dimethoxyphenyl)azetidine)

• Product name: 2-(2,4-dimethoxyphenyl)azetidine
• CAS No: 1270415-70-7
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6174949
• PubChem ID: 55295797

2-(2,4-dimethoxyphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dimethoxyphenyl)azetidine
• AKOS006370605
• 1270415-70-7
• EN300-1831930

• Inchi： 1S/C11H15NO2/c1-13-8-3-4-9(10-5-6-12-10)11(7-8)14-2/h3-4,7,10,12H,5-6H2,1-2H3
• InChI Key： VKTBNGFOKVPAIR-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C1CCN1)OC

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 2-(2,4-dimethoxyphenyl)azetidine

Comprehensive Overview of 2-(2,4-dimethoxyphenyl)azetidine (CAS No. 1270415-70-7): Properties, Applications, and Research Insights

2-(2,4-dimethoxyphenyl)azetidine (CAS No. 1270415-70-7) is a specialized organic compound gaining attention in pharmaceutical and materials science research. This azetidine derivative features a unique structural motif combining a dimethoxyphenyl group with a four-membered azetidine ring, offering distinct chemical properties that make it valuable for drug discovery and functional material development. Recent studies highlight its potential as a bioactive scaffold in medicinal chemistry, particularly for targeting neurological and metabolic disorders.

The compound's molecular structure (C11H15NO2) exhibits interesting electronic characteristics due to the electron-donating effects of the methoxy groups and the constrained geometry of the azetidine core. Researchers are particularly interested in its conformational rigidity, which may enhance binding selectivity in biological systems. Current literature suggests applications in developing small molecule modulators for protein-protein interactions, a hot topic in precision medicine approaches.

From a synthetic chemistry perspective, 2-(2,4-dimethoxyphenyl)azetidine presents fascinating challenges and opportunities. The azetidine ring formation requires specialized protocols, with recent advances in photocatalyzed cyclization and transition metal-mediated methods offering improved yields. These developments align with the growing demand for sustainable synthesis methods in the chemical industry, addressing environmental concerns while maintaining efficiency.

Analytical characterization of 1270415-70-7 typically involves advanced techniques like NMR spectroscopy (particularly 13C and 1H NMR), mass spectrometry, and X-ray crystallography. The compound's physicochemical properties (melting point ~85-88°C, moderate solubility in polar organic solvents) make it suitable for various formulation studies. Recent patent filings indicate growing interest in its salt forms and co-crystals to optimize bioavailability, reflecting the pharmaceutical industry's focus on drug delivery optimization.

Emerging applications of 2-(2,4-dimethoxyphenyl)azetidine derivatives explore their potential in fluorescent probes and molecular sensors, capitalizing on the aromatic system's photophysical properties. This aligns with current trends in diagnostic imaging and theranostic development. Computational studies using molecular docking and DFT calculations predict interesting interactions with biological targets, particularly enzymes involved in neurotransmitter regulation.

Quality control protocols for CAS 1270415-70-7 emphasize HPLC purity assessment (>98% typically required for research use) and careful monitoring of stereochemical integrity. Storage recommendations generally suggest inert atmosphere protection at low temperatures to prevent oxidative degradation, reflecting best practices in compound management for research institutions.

The commercial availability of 2-(2,4-dimethoxyphenyl)azetidine through specialty chemical suppliers has increased significantly since 2020, with current market prices reflecting its status as a research-grade building block. Current Good Manufacturing Practice (cGMP) versions are becoming available to support preclinical development needs, indicating translational potential. Safety data sheets emphasize standard organic compound handling procedures without special restrictions.

Future research directions for this compound class may explore its potential in covalent inhibitor design (through the azetidine nitrogen) or as a conformational constraint element in peptide mimetics. The growing interest in fragment-based drug discovery makes this scaffold particularly relevant, as its moderate size and polarity fit well with lead generation strategies. Recent conferences on medicinal chemistry have featured several presentations on related azetidine-containing compounds, suggesting sustained academic and industrial interest.